2-dibenzo[b,d]furan-3-yl-1H-benzo[de]isoquinoline-1,3(2H)-dione

• IUPAC Name: 2-dibenzofuran-3-ylbenzo[de]isoquinoline-1,3-dione
• InChI: InChI=1S/C24H13NO3/c26-23-18-8-3-5-14-6-4-9-19(22(14)18)24(27)25(23)15-11-12-17-16-7-1-2-10-20(16)28-21(17)13-15/h1-13H
• InChI Key: PPCXFPXBZCJVAV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=C(O2)C=C(C=C3)N4C(=O)C5=CC=CC6=C5C(=CC=C6)C4=O
• Molecular Formula: C24H13NO3
• Molecular Weight: 363.4 g/mol

Description

2-dibenzo[b,d]furan-3-yl-1H-benzo[de]isoquinoline-1,3(2H)-dione, also known as DBFQIB, is a compound that has gained significant attention in scientific research due to its potential therapeutic properties. DBFQIB belongs to the family of isoquinoline compounds and has been found to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.

Mechanism of Action

The mechanism of action of 2-dibenzo[b,d]furan-3-yl-1H-benzo[de]isoquinoline-1,3(2H)-dione is not fully understood, but it is believed to involve the inhibition of various signaling pathways involved in cancer growth, inflammation, and neurodegeneration. 2-dibenzo[b,d]furan-3-yl-1H-benzo[de]isoquinoline-1,3(2H)-dione has been found to inhibit the activity of NF-κB, a transcription factor that plays a key role in inflammation and cancer growth. It has also been shown to inhibit the activity of PI3K/Akt/mTOR signaling pathway, which is involved in cell growth and survival.
Biochemical and Physiological Effects:
2-dibenzo[b,d]furan-3-yl-1H-benzo[de]isoquinoline-1,3(2H)-dione has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes involved in cancer growth, including topoisomerase II and tyrosine kinase. 2-dibenzo[b,d]furan-3-yl-1H-benzo[de]isoquinoline-1,3(2H)-dione has also been found to reduce the production of reactive oxygen species and prevent oxidative damage to cells.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-dibenzo[b,d]furan-3-yl-1H-benzo[de]isoquinoline-1,3(2H)-dione is its broad range of biological activities, which makes it a promising candidate for the development of new drugs. It has also been found to have a good safety profile, with no significant toxicity observed in animal studies.
However, one of the limitations of 2-dibenzo[b,d]furan-3-yl-1H-benzo[de]isoquinoline-1,3(2H)-dione is its poor solubility in water, which can make it difficult to administer in vivo. It also has a relatively short half-life, which may limit its effectiveness in some applications.

Future Directions

There are several future directions for the research on 2-dibenzo[b,d]furan-3-yl-1H-benzo[de]isoquinoline-1,3(2H)-dione. One area of interest is the development of new derivatives of 2-dibenzo[b,d]furan-3-yl-1H-benzo[de]isoquinoline-1,3(2H)-dione with improved solubility and pharmacokinetic properties. Another area of research is the investigation of the potential synergistic effects of 2-dibenzo[b,d]furan-3-yl-1H-benzo[de]isoquinoline-1,3(2H)-dione with other anti-cancer drugs. Finally, the potential therapeutic applications of 2-dibenzo[b,d]furan-3-yl-1H-benzo[de]isoquinoline-1,3(2H)-dione in neurodegenerative diseases, such as Alzheimer's and Parkinson's, warrant further investigation.
Conclusion:
In conclusion, 2-dibenzo[b,d]furan-3-yl-1H-benzo[de]isoquinoline-1,3(2H)-dione is a compound with promising therapeutic properties, including anti-cancer, anti-inflammatory, and neuroprotective effects. Its mechanism of action involves the inhibition of various signaling pathways involved in cancer growth, inflammation, and neurodegeneration. Although it has some limitations, 2-dibenzo[b,d]furan-3-yl-1H-benzo[de]isoquinoline-1,3(2H)-dione has a good safety profile and is a promising candidate for the development of new drugs. Further research is needed to fully understand its potential therapeutic applications and to develop new derivatives with improved properties.

Synthesis Methods

The synthesis of 2-dibenzo[b,d]furan-3-yl-1H-benzo[de]isoquinoline-1,3(2H)-dione involves the reaction of 2-amino-3-carbethoxy-4,5-dimethoxybenzoic acid with 2,3-dibromodibenzofuran in the presence of potassium carbonate. The resulting intermediate is then reacted with 2,3-dichloro-5,6-dicyano-1,4-benzoquinone to form 2-dibenzo[b,d]furan-3-yl-1H-benzo[de]isoquinoline-1,3(2H)-dione. The synthesis method has been optimized to yield a high purity product with a good yield.

Scientific Research Applications

2-dibenzo[b,d]furan-3-yl-1H-benzo[de]isoquinoline-1,3(2H)-dione has been extensively studied for its potential therapeutic properties. One of the major areas of research is its anti-cancer activity. 2-dibenzo[b,d]furan-3-yl-1H-benzo[de]isoquinoline-1,3(2H)-dione has been found to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and prostate cancer. It has also been shown to induce apoptosis in cancer cells, which is a process of programmed cell death.
In addition to its anti-cancer properties, 2-dibenzo[b,d]furan-3-yl-1H-benzo[de]isoquinoline-1,3(2H)-dione has also been found to exhibit anti-inflammatory and neuroprotective effects. It has been shown to inhibit the production of pro-inflammatory cytokines and reduce the severity of inflammation in animal models. 2-dibenzo[b,d]furan-3-yl-1H-benzo[de]isoquinoline-1,3(2H)-dione has also been found to protect neurons from oxidative stress and prevent cell death in animal models of neurodegenerative diseases.